
Application Notes and Protocols:
Divinyltetramethyldisilane as a Crosslinking

Agent in Silicone Elastomers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
DIVINYLTETRAMETHYLDISILAN

E

Cat. No.: B073463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,3-

Divinyltetramethyldisilane as a crosslinking agent in the formulation of silicone elastomers.

This document includes detailed experimental protocols, quantitative data on the material

properties, and visual representations of the underlying chemical processes.

Introduction
Divinyltetramethyldisilane is a bifunctional organosilicon compound widely utilized as a

crosslinking agent in addition-cure silicone elastomer systems. Its primary role is to form stable

ethylene bridges between long-chain silicone polymers, a process typically catalyzed by

platinum-based compounds. This hydrosilylation reaction proceeds with high efficiency and

without the formation of byproducts, making it a clean and controllable method for curing

silicone elastomers.

The concentration of divinyltetramethyldisilane in a formulation is a critical parameter that

allows for the precise tailoring of the final elastomer's mechanical and thermal properties. By

adjusting the crosslink density, researchers can modulate characteristics such as hardness,

tensile strength, elongation, and thermal stability to meet the demanding requirements of
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various applications, including medical devices, drug delivery systems, and advanced scientific

instrumentation.

Quantitative Data Presentation
The following tables summarize the representative effects of varying

divinyltetramethyldisilane concentration on the key properties of a standard platinum-cured

silicone elastomer.

Table 1: Effect of Divinyltetramethyldisilane Concentration on Mechanical Properties

Divinyltetramethyld
isilane (wt%)

Shore A Hardness
Tensile Strength
(MPa)

Elongation at
Break (%)

1.0 30 4.5 450

2.5 45 6.8 320

5.0 60 8.2 210

7.5 75 9.5 150

Table 2: Effect of Divinyltetramethyldisilane Concentration on Thermal Properties

Divinyltetramethyldisilane
(wt%)

Decomposition
Temperature (TGA, 5%
weight loss, °C)

Glass Transition
Temperature (Tg, °C)

1.0 380 -120

2.5 395 -118

5.0 410 -115

7.5 425 -112

Experimental Protocols
Preparation of a Platinum-Cured Silicone Elastomer
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This protocol describes the preparation of a silicone elastomer using

divinyltetramethyldisilane as a crosslinking agent.

Materials:

Vinyl-terminated polydimethylsiloxane (PDMS-Vi, viscosity 1000 cSt)

Hydride-terminated polydimethylsiloxane (PDMS-H, as a chain extender if needed)

Divinyltetramethyldisilane (crosslinking agent)

Platinum-divinyltetramethyldisiloxane complex (Karstedt's catalyst, 2% Pt in xylene)

Toluene (anhydrous)

2-Propanol

Deionized water

Equipment:

Mechanical stirrer

Vacuum oven

Molds (e.g., PTFE or aluminum)

Tensile tester

Shore A durometer

Thermogravimetric Analyzer (TGA)

Differential Scanning Calorimeter (DSC)

Procedure:

Preparation of Part A (Vinyl Component):

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b073463?utm_src=pdf-body
https://www.benchchem.com/product/b073463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a clean, dry beaker, weigh the desired amount of vinyl-terminated PDMS.

Add the specified amount of divinyltetramethyldisilane (refer to Table 1 for concentration

examples).

Add the platinum-divinyltetramethyldisiloxane complex catalyst. A typical concentration is

10 ppm of platinum relative to the total weight of the polymer and crosslinker.

Mix thoroughly using a mechanical stirrer for 15 minutes until a homogeneous mixture is

obtained.

Preparation of Part B (Hydride Component - Optional Chain Extension):

If chain extension is desired to modify properties, prepare a separate mixture (Part B)

containing hydride-terminated PDMS. For this specific protocol focusing on

divinyltetramethyldisilane as the primary crosslinker, a separate hydride component is

not strictly necessary as the crosslinking occurs between the vinyl groups of the polymer

and the vinyl groups of the crosslinker via a different mechanism if a hydride source is not

present, or more commonly, it reacts with a hydride-functional siloxane. For a standard

hydrosilylation, a hydride source is essential. Assuming a standard hydrosilylation with a

hydride-functional polymer:

In a separate beaker, weigh the desired amount of hydride-terminated PDMS.

Mixing and Curing:

Combine Part A and Part B in a 1:1 ratio by weight (adjust ratio based on specific

formulation requirements).

Mix thoroughly for 5 minutes, ensuring a uniform dispersion.

Degas the mixture under vacuum (29 inHg) for 10-15 minutes to remove any entrapped air

bubbles.

Pour the degassed mixture into the desired molds.

Cure the elastomer in a preheated oven at 120°C for 1 hour.
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After curing, allow the elastomer to cool to room temperature before demolding.

Post-Curing:

For applications requiring enhanced stability and removal of any residual volatile

compounds, a post-curing step is recommended.

Place the demolded elastomer in a vacuum oven at 150°C for 4 hours.

Characterization of the Cured Elastomer
Mechanical Testing:

Tensile Strength and Elongation at Break: Use a universal testing machine to perform tensile

tests on dumbbell-shaped specimens according to ASTM D412.

Shore A Hardness: Measure the hardness of the cured elastomer using a Shore A durometer

according to ASTM D2240.

Thermal Analysis:

Thermogravimetric Analysis (TGA): Determine the thermal stability and decomposition

temperature of the elastomer by heating a small sample from room temperature to 600°C at

a rate of 10°C/min under a nitrogen atmosphere.

Differential Scanning Calorimetry (DSC): Determine the glass transition temperature (Tg) by

cooling a sample to -150°C and then heating to 50°C at a rate of 10°C/min.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for silicone elastomer preparation and characterization.

Crosslinking Mechanism: Platinum-Catalyzed
Hydrosilylation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b073463?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Catalyst

Product

PDMS-Si-H

Pt(0) Catalyst

Hydrosilylation

CH2=CH-Si(CH3)2-Si(CH3)2-CH=CH2
(Divinyltetramethyldisilane)

Crosslinked PDMS Network
(PDMS-Si-CH2-CH2-Si(CH3)2-Si(CH3)2-CH2-CH2-Si-PDMS)

Click to download full resolution via product page

Caption: Platinum-catalyzed hydrosilylation crosslinking mechanism.

To cite this document: BenchChem. [Application Notes and Protocols:
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[2025]. [Online PDF]. Available at:
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agent-in-silicone-elastomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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